N-cyclohexyl-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide
Overview
Description
Molecular Structure Analysis
The molecular structure of “N-cyclohexyl-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide” is complex. In a similar compound, the two carbonyl groups are oriented with respect to each other with a torsion angle . The cyclohexane ring adopts a chair conformation .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-cyclohexyl-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide involves the reaction of cyclohexylamine with 2-chloroacetyl chloride to form N-cyclohexyl-2-chloroacetamide. This intermediate is then reacted with 5-methyl-2-oxo-1,2-dihydropyrimidine-4-thiol to form the desired product.", "Starting Materials": [ "Cyclohexylamine", "2-chloroacetyl chloride", "5-methyl-2-oxo-1,2-dihydropyrimidine-4-thiol" ], "Reaction": [ "Step 1: Cyclohexylamine is reacted with 2-chloroacetyl chloride in the presence of a base such as triethylamine to form N-cyclohexyl-2-chloroacetamide.", "Step 2: 5-methyl-2-oxo-1,2-dihydropyrimidine-4-thiol is added to the reaction mixture and heated to form N-cyclohexyl-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
898445-78-8 |
Molecular Formula |
C13H19N3O2S |
Molecular Weight |
281.37 |
IUPAC Name |
N-cyclohexyl-2-[(5-methyl-2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C13H19N3O2S/c1-9-7-14-13(18)16-12(9)19-8-11(17)15-10-5-3-2-4-6-10/h7,10H,2-6,8H2,1H3,(H,15,17)(H,14,16,18) |
InChI Key |
JWWROEZYXBZLOM-UHFFFAOYSA-N |
SMILES |
CC1=C(NC(=O)N=C1)SCC(=O)NC2CCCCC2 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide](/img/structure/B2793353.png)
![2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-(2-ethoxyphenyl)acetamide](/img/structure/B2793354.png)
![1-(4-chlorophenyl)-3-(m-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide](/img/structure/B2793359.png)
![1'-(2-(4-Ethoxyphenoxy)acetyl)spiro[chroman-2,4'-piperidin]-4-one](/img/structure/B2793361.png)
![6-Tert-butyl-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]chromen-2-one](/img/structure/B2793366.png)
